Cas no 2172634-05-6 (2-aminoocta-5,7-dienoic acid)

• Product Name: 2-aminoocta-5,7-dienoic acid
• CAS No: 2172634-05-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6440765
• PubChem ID: 165523600
• Update Time: 2025-11-06

2-aminoocta-5,7-dienoic acid Chemical and Physical Properties

Names and Identifiers

• 2-aminoocta-5,7-dienoic acid
• 2172634-05-6
• EN300-1300318

• Inchi： 1S/C8H13NO2/c1-2-3-4-5-6-7(9)8(10)11/h2-4,7H,1,5-6,9H2,(H,10,11)/b4-3+
• InChI Key： YKNWVTYHXLFVEI-ONEGZZNKSA-N
• SMILES： OC(C(CC/C=C/C=C)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-aminoocta-5,7-dienoic acid

Exploring the Unique Properties and Applications of 2-Amino-5,7-Octadienoic Acid (CAS No. 2172634-05-6)

In the ever-evolving landscape of organic chemistry, 2-aminoocta-5,7-dienoic acid (CAS No. 2172634-05-6) has emerged as a compound of significant interest to researchers and industry professionals alike. This unsaturated amino acid derivative, characterized by its distinctive conjugated diene system and amino acid functionality, presents unique structural features that make it valuable for various applications in medicinal chemistry, material science, and biochemical research.

The molecular structure of 2-amino-5,7-octadienoic acid combines the reactivity of an amino acid with the electronic properties of a conjugated diene system. This dual functionality allows the compound to participate in diverse chemical reactions, making it particularly useful as a building block in organic synthesis. The presence of both amino and carboxyl groups enables its incorporation into peptide chains, while the diene moiety offers opportunities for Diels-Alder reactions and other cycloaddition processes that are currently trending in green chemistry applications.

Recent advances in bioactive compound development have highlighted the potential of 2-aminoocta-5,7-dienoic acid derivatives in pharmaceutical research. The compound's structural similarity to natural amino acids, combined with its unsaturated backbone, makes it an attractive candidate for designing novel enzyme inhibitors and receptor modulators. Researchers are particularly interested in how the conjugated system might influence molecular interactions in biological systems, a topic that aligns with current searches for "innovative drug design approaches" and "bioactive amino acid derivatives."

From a material science perspective, the diene functionality in 2-amino-5,7-octadienoic acid offers exciting possibilities for polymer chemistry. The compound can serve as a monomer for creating novel functionalized polymers with potential applications in biodegradable materials and smart coatings. This aspect connects well with the growing public interest in "sustainable polymer alternatives" and "eco-friendly material innovation," making it a timely subject for discussion in scientific and industrial circles.

The synthesis of 2-aminoocta-5,7-dienoic acid typically involves multi-step organic transformations that showcase modern synthetic methodology. Recent literature describes improved routes that emphasize atom economy and reduced environmental impact, addressing the current focus on "green chemistry practices" and "sustainable synthesis." These developments make the compound particularly relevant in today's research climate where efficiency and environmental considerations are paramount.

Analytical characterization of 2-amino-5,7-octadienoic acid presents interesting challenges and opportunities due to its unique structure. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity. The compound's UV absorption characteristics, resulting from its conjugated system, also make it suitable for various spectroscopic applications, a feature that aligns with current searches for "novel spectroscopic probes" and "UV-active amino acids."

In biochemical studies, researchers are investigating how 2-aminoocta-5,7-dienoic acid might interact with biological systems. Preliminary studies suggest that its structural features could influence protein folding and molecular recognition processes differently than standard amino acids. This research direction connects with popular searches about "unnatural amino acid applications" and "protein engineering tools," demonstrating the compound's relevance to cutting-edge biological research.

The commercial availability of 2-amino-5,7-octadienoic acid has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various purity grades, with current pricing trends showing steady interest in this specialty chemical. Market analysts note particular demand from sectors focused on "innovative drug discovery" and "advanced material development," indicating the compound's expanding commercial significance.

Future research directions for 2-aminoocta-5,7-dienoic acid may explore its potential in catalysis and asymmetric synthesis. The compound's chiral center and functional group diversity make it a candidate for developing new catalytic systems or chiral auxiliaries. These potential applications resonate with current interests in "sustainable catalysis" and "chiral synthesis methods," suggesting that the compound will remain relevant in chemical research for years to come.

Safety considerations for handling 2-amino-5,7-octadienoic acid follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous under normal conditions, proper storage and handling procedures should be observed to maintain compound integrity and ensure researcher safety. These precautions align with the broader scientific community's emphasis on "laboratory safety best practices" and "chemical handling guidelines."

As research into 2-aminoocta-5,7-dienoic acid continues to advance, the scientific community anticipates discovering new applications for this versatile compound. Its unique combination of amino acid functionality and conjugated diene system positions it at the intersection of multiple research fields, from medicinal chemistry to materials science. For researchers and industry professionals tracking trends in "specialty amino acids" and "functionalized organic compounds," 2-amino-5,7-octadienoic acid represents an exciting area of development with significant future potential.